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Compound of Interest

Compound Name:
2-(Dimethylamino)ethanethiol

hydrochloride

CAS No.: 13242-44-9

Cat. No.: B049951

Get Quote

An In-depth Technical Guide to the Synthesis of 2-(Dimethylamino)ethanethiol
Hydrochloride

This guide provides a comprehensive overview of the synthetic protocol for 2-
(dimethylamino)ethanethiol hydrochloride, a versatile reagent in biochemical and analytical

chemistry.[1] The synthesis is presented as a two-step process, commencing with the

preparation of the key intermediate, 2-(dimethylamino)ethyl chloride hydrochloride, followed by

its conversion to the target compound. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of the final product is provided below.
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Property Value Reference

CAS Number 13242-44-9 [2]

Molecular Formula C₄H₁₁NS·HCl [3]

Molecular Weight 141.66 g/mol [4]

Appearance White to Off-White Solid [5]

Melting Point 155 °C [1]

Purity ≥95% [2]

Storage
2-8°C, Hygroscopic, under

inert atmosphere
[5]

Synthesis Overview
The synthesis of 2-(dimethylamino)ethanethiol hydrochloride is typically achieved through a

two-step reaction sequence. The first step involves the chlorination of 2-(dimethylamino)ethanol

to produce 2-(dimethylamino)ethyl chloride hydrochloride. The subsequent step involves the

formation of an isothiouronium salt by reacting the chlorinated intermediate with thiourea,

followed by alkaline hydrolysis to yield the desired thiol.
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Step 1: Precursor Synthesis

Step 2: Thiol Synthesis
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Caption: Overall workflow for the synthesis of 2-(Dimethylamino)ethanethiol hydrochloride.
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Experimental Protocols
Caution: These procedures should only be carried out by trained professionals in a well-

ventilated fume hood with appropriate personal protective equipment.

Step 1: Synthesis of 2-(Dimethylamino)ethyl chloride
hydrochloride
This protocol is adapted from a well-established procedure in Organic Syntheses.[6]

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Moles Quantity

2-

(Dimethylamino)ethan

ol

89.14 2.35 210 g

Thionyl chloride 118.97 2.44 290 g

Absolute ethanol 46.07 - ~1 L

Procedure:

Reaction Setup: A dry 1-liter, three-necked flask is equipped with a mechanical stirrer, a

reflux condenser, and a dropping funnel. The flask is placed in an ice bath to maintain

cooling throughout the reaction.

Reagent Addition: 290 g (2.44 moles) of thionyl chloride is added to the flask. Subsequently,

210 g (2.35 moles) of 2-(dimethylamino)ethanol is added dropwise from the funnel over a

period of one hour. The reaction is exothermic and produces a significant amount of sulfur

dioxide gas.[6]

Reaction Progression: After the addition is complete, the ice bath is removed, and the

mixture is stirred for an additional hour. The temperature of the mixture will be between 35–

50°C, and it will appear as a brown, semi-solid slush.[6]
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Workup and Purification: The entire contents of the flask are carefully transferred to a 2-liter

beaker containing approximately 1 liter of absolute ethanol. The resulting brown solution is

heated to boiling.

Crystallization: The hot solution is filtered to remove any insoluble material. The filtrate is

then cooled in an ice-salt bath to induce crystallization.

Isolation: The white crystals of 2-(dimethylamino)ethyl chloride hydrochloride are collected by

suction filtration and dried in a vacuum desiccator over phosphorus pentoxide.

Yield: The reported yield of the pure product is between 87–90%.[6]

Step 2: Synthesis of 2-(Dimethylamino)ethanethiol
hydrochloride
This procedure is based on the general method for the synthesis of 2-

(dialkylamino)ethanethiols.[7]

Part A: Formation of S-(2-(Dimethylamino)ethyl)isothiouronium chloride hydrochloride

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Moles Quantity

2-

(Dimethylamino)ethyl

chloride hydrochloride

144.04 1.00
(Based on yield from

Step 1)

Thiourea 76.12 1.00
(Equimolar to

precursor)

Ethanol 46.07 -
(Sufficient for

dissolution)

Procedure:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 2-

(dimethylamino)ethyl chloride hydrochloride obtained from Step 1 in ethanol.

Reagent Addition: Add an equimolar amount of thiourea to the ethanolic solution.[7]

Reaction: The mixture is heated to reflux and stirred. The progress of the reaction can be

monitored by thin-layer chromatography.

Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed under

reduced pressure to yield the crude S-(2-(dimethylamino)ethyl)isothiouronium chloride

hydrochloride. This intermediate can be purified by recrystallization from ethanol.

Part B: Alkaline Hydrolysis and Formation of the Hydrochloride Salt

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://quod.lib.umich.edu/a/ark/5550190.0008.f17?rgn=main;view=fulltext
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049951?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isothiouronium Salt
Intermediate

Nucleophilic Attack
on Carbonyl Carbon

Hydroxide Ion (OH⁻)

Tetrahedral Intermediate

Rearrangement and
Elimination of Urea

Thiolate Anion Urea (byproduct)

Protonation with HCl

2-(Dimethylamino)ethanethiol
hydrochloride

Hydrochloric Acid

Click to download full resolution via product page

Caption: Reaction mechanism of the alkaline hydrolysis of the isothiouronium salt.

Materials and Reagents:
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Reagent
Molar Mass ( g/mol
)

Moles Quantity

Isothiouronium Salt
(Calculated from Part

A)
1.00 (From Part A)

Sodium Hydroxide 40.00 (Excess) (Aqueous solution)

Hydrochloric Acid 36.46 (To pH ~2)
(Concentrated or in

ethanol)

Procedure:

Hydrolysis: The S-(2-(dimethylamino)ethyl)isothiouronium chloride hydrochloride is dissolved

in a degassed aqueous solution of sodium hydroxide. The mixture is heated to facilitate

hydrolysis.

Extraction: After cooling, the free thiol can be extracted from the aqueous solution using an

organic solvent like diethyl ether.

Purification: The crude thiol is purified by distillation under reduced pressure. This step is

crucial to remove sulfide side-products.[7]

Salt Formation: The purified thiol is dissolved in a suitable solvent (e.g., ethanol or diethyl

ether) and treated with hydrochloric acid until the solution is acidic.

Isolation: The precipitated 2-(dimethylamino)ethanethiol hydrochloride is collected by

filtration, washed with a cold solvent, and dried under vacuum.

Yield: The yields for the hydrolysis and purification step can be variable, reportedly in the

range of 19-56%, largely dependent on the efficiency of the purification.[7]

Characterization
The final product should be characterized to confirm its identity and purity.

¹H NMR: Spectroscopic data for 2-(dimethylamino)ethanethiol hydrochloride is available

for comparison.[8]
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Infrared Spectroscopy (IR): The IR spectrum can be used to identify the characteristic

functional groups. Data is available from the NIST Chemistry WebBook.[9]

Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Applications
2-(Dimethylamino)ethanethiol hydrochloride is a compound with several applications in

scientific research:

It acts as a metal-complexing agent.[2]

It is used to synthesize fluorescent thiocholine esters, which are substrates for human

fibrinoligase.[10]

It can be used as a cationic ligand for the surface modification of gold nanoparticles.[10]

It has been shown to bind to the active site of serine proteases, such as trypsin and

chymotrypsin, and can act as an inhibitor.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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